Cas no 624728-38-7 ((5,5-dimethoxypent-1-yn-1-yl)trimethylsilane)

• Product Name: (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane
• CAS No: 624728-38-7
• MF: C₁₀H₂₀O₂Si
• MW: 200.35010433197
• MDL: MFCD29762750
• CID: 3528072
• PubChem ID: 10987280
• Update Time: 2025-07-23

(5,5-dimethoxypent-1-yn-1-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• SILANE, (5,5-DIMETHOXY-1-PENTYNYL)TRIMETHYL-
• Silane, (5,5-dimethoxy-1-pentyn-1-yl)trimethyl-
• (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane
• 624728-38-7
• EN300-253369
• ZZA72838
• 5,5-dimethoxypent-1-ynyl(trimethyl)silane

• MDL： MFCD29762750
• Inchi： 1S/C10H20O2Si/c1-11-10(12-2)8-6-7-9-13(3,4)5/h10H,6,8H2,1-5H3
• InChI Key： HHOGHEPWEBXYAE-UHFFFAOYSA-N
• SMILES： [Si](C#CCCC(OC)OC)(C)(C)C

Computed Properties

• Exact Mass: 200.123256411Da
• Monoisotopic Mass: 200.123256411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane

Introduction to (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane (CAS No. 624728-38-7)

(5,5-dimethoxypent-1-yn-1-yl)trimethylsilane, with the CAS number 624728-38-7, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of silicon-containing derivatives, which are widely recognized for their unique reactivity and utility in various chemical transformations. The presence of both an alkyne functional group and a trimethylsilyl (TMS) moiety makes this molecule a versatile intermediate in organic synthesis, particularly in the development of complex molecular architectures.

The< strong>trimethylsilyl group is known for its ability to enhance the stability of reactive intermediates and protect functional groups during synthetic procedures. This property is particularly valuable in pharmaceutical synthesis, where maintaining the integrity of sensitive moieties is crucial. On the other hand, the< strong>pent-1-yn-1-yl backbone introduces a reactive alkyne functionality, which can participate in a variety of coupling reactions such as Sonogashira couplings, Stille couplings, and Horner-Wadsworth olefination reactions. These transformations are fundamental in constructing carbon-carbon bonds, a key requirement in drug discovery and development.

In recent years, there has been a growing interest in the application of organosilicon compounds like (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane in the synthesis of biologically active molecules. The compound's ability to serve as a protecting group for alkyne functionalities has been exploited in the preparation of complex natural products and pharmacophores. For instance, researchers have utilized this compound to facilitate the construction of macrocyclic structures and polycyclic frameworks, which are common motifs in many therapeutic agents.

One of the most compelling aspects of (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane is its role in facilitating cross-coupling reactions under mild conditions. These reactions are often performed using palladium or nickel catalysts, which enable the formation of new carbon-carbon bonds with high selectivity and yield. The combination of the alkyne and TMS groups allows for sequential functionalization, enabling chemists to build intricate molecular structures step-by-step. This modular approach is particularly advantageous in drug discovery pipelines, where rapid and efficient construction of target molecules is essential.

The< strong>CAS number 624728-38-7 provides a unique identifier for this compound, ensuring accurate tracking and documentation in research and industrial settings. This standardized classification system is crucial for regulatory compliance and intellectual property management. Furthermore, the compound's chemical properties have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These data confirm its structural integrity and purity, making it a reliable reagent for synthetic applications.

Recent advancements in computational chemistry have also highlighted the potential of (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane as a key intermediate in designing novel drug candidates. Molecular modeling studies have demonstrated its ability to interact with biological targets through specific hydrogen bonding networks and hydrophobic interactions. This insight has guided the development of peptidomimetics and small-molecule inhibitors with enhanced binding affinity and selectivity. Such discoveries underscore the importance of silicon-containing compounds in medicinal chemistry.

The pharmaceutical industry has increasingly recognized the value of organosilicon derivatives in drug development. Their stability under various reaction conditions and their ability to undergo selective transformations make them indispensable tools for synthetic chemists. (5,5-dimethoxypent-1-yn-1-yl)trimethylsilane exemplifies this trend by serving as a versatile building block for complex molecular architectures. Its applications span across multiple therapeutic areas, including oncology, neurology, and infectious diseases.

In conclusion, (5,5-dimethoxypent-1-yn-1-yltrimethylsilane (CAS No. 624728-38-7) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique combination of functional groups enables diverse chemical transformations, making it a valuable reagent for constructing complex molecules. The growing body of research highlighting its applications underscores its importance as a tool for drug discovery and development. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly critical role in advancing therapeutic innovation.